N-methyl-2-quinolinecarbothioamide

• IUPAC Name: N-methylquinoline-2-carbothioamide
• InChI: InChI=1S/C11H10N2S/c1-12-11(14)10-7-6-8-4-2-3-5-9(8)13-10/h2-7H,1H3,(H,12,14)
• InChI Key: MQYPTPQUSFWMRA-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)C1=NC2=CC=CC=C2C=C1
• Molecular Formula: C11H10N2S
• Molecular Weight: 202.28 g/mol

Description

N-methyl-2-quinolinecarbothioamide, also known as Lucidril or Centrophenoxine, is a nootropic drug that has been extensively studied for its potential benefits in improving cognitive function and memory. It is a synthetic compound that was first developed in the 1950s and has since been used in various scientific research studies.

Mechanism of Action

The exact mechanism of action of N-methyl-2-quinolinecarbothioamide is not fully understood. It is believed to work by increasing the levels of acetylcholine in the brain, which enhances cognitive function and memory. It may also have antioxidant properties that protect the brain from damage.
Biochemical and Physiological Effects:
N-methyl-2-quinolinecarbothioamide has been found to increase the levels of acetylcholine in the brain, which enhances cognitive function and memory. It has also been shown to have antioxidant properties that protect the brain from damage. Additionally, it has been found to increase the levels of RNA and protein synthesis in the brain, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-methyl-2-quinolinecarbothioamide in lab experiments include its well-established safety profile and its ability to enhance cognitive function and memory. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on N-methyl-2-quinolinecarbothioamide. These include:
1. Exploring its potential use in treating cognitive impairments associated with aging and neurodegenerative diseases such as Alzheimer's disease.
2. Investigating its potential as a neuroprotective agent that can prevent or slow down the progression of neurodegenerative diseases.
3. Studying its effects on other neurotransmitter systems in the brain, such as dopamine and serotonin.
4. Investigating its potential as a treatment for other conditions such as depression and anxiety.
5. Exploring the potential of N-methyl-2-quinolinecarbothioamide in combination with other nootropic compounds for enhanced cognitive effects.
In conclusion, N-methyl-2-quinolinecarbothioamide is a synthetic compound that has been extensively studied for its potential benefits in improving cognitive function and memory. Its mechanism of action is not fully understood, but it is believed to work by increasing the levels of acetylcholine in the brain and may also have antioxidant properties. While it has several advantages for lab experiments, further research is needed to fully understand its potential benefits and limitations. There are several potential future directions for research on N-methyl-2-quinolinecarbothioamide, including its use in treating cognitive impairments associated with aging and neurodegenerative diseases and its potential as a neuroprotective agent.

Synthesis Methods

The synthesis of N-methyl-2-quinolinecarbothioamide involves the reaction of dimethylaminoethyl chloride with quinoline-2-carbonyl chloride in the presence of sodium ethoxide. The resulting product is then treated with hydrogen sulfide to obtain the final compound.

Scientific Research Applications

N-methyl-2-quinolinecarbothioamide has been widely studied for its potential benefits in improving cognitive function and memory. It has been shown to increase the levels of acetylcholine in the brain, a neurotransmitter that is essential for learning and memory. It has also been found to have antioxidant properties and can protect the brain from oxidative stress.